Cas no 16234-40-5 (4-Amino-2-chlorothieno3,2-dpyrimidine)

• Product Name: 4-Amino-2-chlorothieno3,2-dpyrimidine
• CAS No: 16234-40-5
• MF: C₆H₄ClN₃S
• MW: 185.634057998657
• MDL: MFCD11109812
• CID: 98183
• PubChem ID: 45789711
• Update Time: 2025-11-02

4-Amino-2-chlorothieno3,2-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-chlorothieno[3,2-d]pyrimidine
• Thieno[3,2-d]pyrimidin-4-amine, 2-chloro-
• 2-Chlorothieno[3,2-d]pyrimidin-4-amine
• QC-5844
• aminochlorothienopyrimidine
• ST2409946
• AB0022633
• W3539
• 2-Chloro-thieno[3,2-d]pyrimidin-4-ylamine
• SCHEMBL9383494
• CS-0088172
• 16234-40-5
• EN300-2956479
• 2-Chlorothieno[3 pound not2-d]pyrimidin-4-amine
• MFCD11109812
• AKOS006309269
• SY073379
• CHEMBL3236406
• FT-0645882
• DTXSID70671963
• DS-10576
• A882968
• DB-064453
• 4-Amino-2-chlorothieno3,2-dpyrimidine

• MDL： MFCD11109812
• Inchi： 1S/C6H4ClN3S/c7-6-9-3-1-2-11-4(3)5(8)10-6/h1-2H,(H2,8,9,10)
• InChI Key： XGASPHHTVSWLNM-UHFFFAOYSA-N
• SMILES： ClC1N=C(C2=C(C=CS2)N=1)N

Computed Properties

• Exact Mass: 184.98100
• Monoisotopic Mass: 184.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80

Experimental Properties

• Density: 1.632
• Refractive Index: 1.781
• PSA: 80.04000
• LogP: 2.50810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 4-Amino-2-chlorothieno3,2-dpyrimidine

4-Amino-2-chlorothieno[3,2-d]pyrimidine (CAS No. 16234-40-5): A Versatile Heterocyclic Compound in Modern Chemistry

4-Amino-2-chlorothieno[3,2-d]pyrimidine (CAS No. 16234-40-5) is a heterocyclic organic compound that has gained significant attention in pharmaceutical and materials science research. This thienopyrimidine derivative features a unique molecular structure combining a pyrimidine ring fused with a thiophene moiety, making it a valuable scaffold for various applications.

The compound's molecular formula is C₆H₄ClN₃S, with a molecular weight of 185.63 g/mol. Its structural features include an amino group at position 4 and a chlorine substituent at position 2, which contribute to its interesting chemical properties and reactivity patterns. Researchers are particularly interested in how these functional groups influence the compound's biological activity and material characteristics.

Recent studies have explored 4-amino-2-chlorothieno[3,2-d]pyrimidine as a potential building block for drug discovery. The compound's core structure resembles certain natural nucleotides, making it a candidate for developing enzyme inhibitors and receptor modulators. In 2023, several research groups reported its use in designing novel kinase inhibitors, addressing current medical challenges in oncology and inflammatory diseases.

Beyond pharmaceutical applications, this compound has shown promise in materials science. Its electron-rich heterocyclic system makes it suitable for developing organic semiconductors and photovoltaic materials. With the growing demand for sustainable energy solutions, researchers are investigating how thienopyrimidine derivatives like 4-amino-2-chlorothieno[3,2-d]pyrimidine can contribute to next-generation organic electronics.

The synthesis of 4-amino-2-chlorothieno[3,2-d]pyrimidine typically involves multi-step organic reactions starting from commercially available precursors. Recent advancements in green chemistry have led to more efficient synthetic routes with improved yields and reduced environmental impact. These developments align with the pharmaceutical industry's focus on sustainable manufacturing practices.

Analytical characterization of this compound typically employs techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure the purity and identity of the material, which is crucial for research and potential commercial applications.

In the context of current scientific trends, 4-amino-2-chlorothieno[3,2-d]pyrimidine has been featured in studies exploring artificial intelligence in drug discovery. Computational chemists are using machine learning algorithms to predict the biological activity of similar compounds, accelerating the identification of promising drug candidates.

The global market for specialized heterocyclic compounds like 4-amino-2-chlorothieno[3,2-d]pyrimidine has been growing steadily, driven by increased R&D investment in pharmaceuticals and advanced materials. Industry reports suggest particular demand in North America and Asia-Pacific regions, where biotechnology and materials science sectors are expanding rapidly.

Storage and handling of 4-amino-2-chlorothieno[3,2-d]pyrimidine require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture. Proper personal protective equipment is recommended when working with this material in research settings.

Future research directions for 4-amino-2-chlorothieno[3,2-d]pyrimidine may include exploration of its catalytic applications and potential in supramolecular chemistry. As synthetic methodologies continue to advance, scientists anticipate discovering new functional derivatives with tailored properties for specific applications.

For researchers interested in obtaining 4-amino-2-chlorothieno[3,2-d]pyrimidine, several specialty chemical suppliers offer the compound in various quantities and purity grades. The CAS registry number 16234-40-5 serves as a unique identifier for precise sourcing and literature searches related to this interesting heterocyclic molecule.